Cas no 105239-70-1 (b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI))

b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI) structure
105239-70-1 structure
Product Name:b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI)
CAS No:105239-70-1
MF:C47H80O18
MW:933.127317428589
CID:187267
PubChem ID:154812429
Update Time:2025-04-19

b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI)
    • Dammarane,b-D-glucopyranoside deriv.
    • GypenosideLVII
    • 105239-70-1
    • Gypenoside LVII
    • AKOS040736397
    • Inchi: 1S/C47H80O18/c1-21(2)10-9-13-47(8,65-42-38(59)35(56)33(54)27(63-42)20-61-40-36(57)31(52)25(51)19-60-40)22-11-14-46(7)30(22)23(49)16-29-44(5)17-24(50)39(43(3,4)28(44)12-15-45(29,46)6)64-41-37(58)34(55)32(53)26(18-48)62-41/h10,22-42,48-59H,9,11-20H2,1-8H3/t22-,23+,24+,25+,26+,27+,28?,29?,30-,31-,32+,33+,34-,35-,36+,37+,38+,39-,40-,41-,42-,44-,45+,46+,47-/m0/s1
    • InChI Key: GELOPBLVWSJPGZ-CHNMBZPZSA-N
    • SMILES: O[C@@H]1CC2[C@@]3(C)C[C@H]([C@@H](C(C)(C)C3CC[C@@]2(C)[C@]2(C)CC[C@H]([C@](C)(CC/C=C(\C)/C)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]4[C@@H]([C@H]([C@@H](CO4)O)O)O)O3)O)O)O)[C@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 932.53446570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 12
  • Complexity: 1670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 23
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 298Ų

Experimental Properties

  • PSA: 52.54
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